Cas no 1351666-82-4 (2-(4-Aminophenyl)oxazole, hcl)

• Product Name: 2-(4-Aminophenyl)oxazole, hcl
• CAS No: 1351666-82-4
• MF: C₅₀H₅₂O₄P₂
• MW: 778.893015861511
• CID: 4478200
• Update Time: 2025-07-22

2-(4-Aminophenyl)oxazole, hcl Chemical and Physical Properties

Names and Identifiers

• 2-(4-AMINOPHENYL)OXAZOLE, HCL
• 4-(1,3-oxazol-2-yl)aniline;hydrochloride
• C9H8N2O.HCl
• 2-(4-Aminophenyl)oxazole HCl
• 4-(oxazol-2-yl)aniline hydrochloride
• Z9843
• [4-(1,3-oxazol-2-yl)phenyl]amine hydrochloride
• (S)-Xyl-SunPhos
• Phosphine, 1,1'-[(4S)-2,2,2',2'-tetramethyl[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-bis(3,5-dimethylphenyl)-
• 2-(4-Aminophenyl)oxazole, hcl

• Inchi： 1S/C50H52O4P2/c1-29-17-30(2)22-37(21-29)55(38-23-31(3)18-32(4)24-38)43-15-13-41-47(53-49(9,10)51-41)45(43)46-44(16-14-42-48(46)54-50(11,12)52-42)56(39-25-33(5)19-34(6)26-39)40-27-35(7)20-36(8)28-40/h13-28H,1-12H3
• InChI Key： VDAONPCHIKMLFE-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=C2OC(C)(C)OC2=C1C1=C2OC(C)(C)OC2=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 196.0403406 g/mol
• Monoisotopic Mass: 196.0403406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Molecular Weight: 196.63

Experimental Properties

• Boiling Point: 824.5±65.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-Aminophenyl)oxazole, hcl

Introduction to 2-(4-Aminophenyl)oxazole, HCl (CAS No. 1351666-82-4)

2-(4-Aminophenyl)oxazole, HCl, identified by its Chemical Abstracts Service (CAS) number 1351666-82-4, is a significant compound in the realm of pharmaceutical and chemical research. This oxazole derivative, featuring a hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry and potential therapeutic benefits. The compound's unique structural properties, characterized by an oxazole ring linked to a 4-aminophenyl group, make it a valuable scaffold for the development of novel bioactive molecules.

The oxazole core is a heterocyclic aromatic compound known for its stability and reactivity, which allows for modifications that can enhance its pharmacological properties. In particular, the presence of the 4-aminophenyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding and salt formation, thereby influencing the compound's solubility and bioavailability. The hydrochloride salt form (HCl) further enhances these properties by improving water solubility, a critical factor in drug formulation and delivery.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(4-Aminophenyl)oxazole, HCl in the development of small-molecule drugs targeting various diseases. Studies have demonstrated its potential in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The compound's ability to interact with specific enzymes and receptors has been explored in vitro and in vivo models, revealing promising results that warrant further investigation.

One of the most intriguing aspects of 2-(4-Aminophenyl)oxazole, HCl is its role as a building block for more complex drug candidates. Researchers have leveraged its structural framework to design derivatives with enhanced potency and selectivity. For instance, modifications to the amino group or the oxazole ring have led to compounds with improved binding affinity to therapeutic targets. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The synthesis of 2-(4-Aminophenyl)oxazole, HCl involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of an appropriate aldehyde with an amino acid derivative under acidic conditions, followed by cyclization to form the oxazole ring. Subsequent functionalization steps introduce the 4-aminophenyl moiety and convert the free base into its hydrochloride salt.

In terms of applications, 2-(4-Aminophenyl)oxazole, HCl has shown promise in several therapeutic areas. For example, it has been investigated as a potential inhibitor of kinases involved in cancer progression. By binding to these enzymes' active sites, the compound can disrupt signaling pathways that promote cell proliferation and survival. Additionally, its anti-inflammatory properties have been explored in models of chronic diseases such as rheumatoid arthritis.

The compound's interaction with biological systems has also been studied at a molecular level. High-resolution crystal structures have provided insights into how 2-(4-Aminophenyl)oxazole, HCl interacts with target proteins. These structural insights are crucial for rational drug design, allowing researchers to optimize the molecule's pharmacokinetic properties and minimize off-target effects.

As research continues to evolve, new applications for 2-(4-Aminophenyl)oxazole, HCl are likely to emerge. Advances in computational chemistry and artificial intelligence are enabling more efficient screening of chemical libraries for potential drug candidates. This high-throughput approach has already identified several promising derivatives of this compound that may lead to breakthroughs in treating unmet medical needs.

The regulatory landscape for pharmaceutical compounds like 2-(4-Aminophenyl)oxazole, HCl is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Clinical trials are conducted under rigorous ethical guidelines to evaluate safety and efficacy before approval by regulatory agencies such as the Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

In conclusion,2-(4-Aminophenyl)oxazole, HCl (CAS No. 1351666-82-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structure and versatile reactivity make it a valuable tool for drug discovery efforts aimed at addressing complex diseases. As research progresses，this compound is poised to play an increasingly important role in developing next-generation therapeutics that improve patient outcomes worldwide.